Cas no 882748-33-6 (3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one)

• Product Name: 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one
• CAS No: 882748-33-6
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• CID: 5742495
• PubChem ID: 5146406
• Update Time: 2025-05-21

3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloroanilino)-1-(4-methylphenyl)-1-propanone
• JS-2301
• 882748-33-6
• 3-[(4-chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one
• 3-(4-chloroanilino)-1-(4-methylphenyl)propan-1-one
• AKOS005108394
• 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one

• Inchi： 1S/C16H16ClNO/c1-12-2-4-13(5-3-12)16(19)10-11-18-15-8-6-14(17)7-9-15/h2-9,18H,10-11H2,1H3
• InChI Key： MKPJNFHEQLOKTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 273.0920418g/mol
• Monoisotopic Mass: 273.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one

3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one (CAS No. 882748-33-6): A Comprehensive Overview

3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one (CAS No. 882748-33-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the arylamides class and has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one is characterized by a substituted phenyl group and a chlorophenyl amine moiety attached to a propanone backbone. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for various biological studies. The compound's molecular formula is C₁₆H₁₅ClNO, and it has a molecular weight of 276.75 g/mol.

Synthesis of 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloroaniline with 1-(4-methylphenyl)propanone in the presence of an appropriate catalyst. Another approach involves the condensation of 4-chloroaniline with 1-bromo-3-(4-methylphenyl)propanone followed by dehydrohalogenation. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research.

In terms of biological activity, 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, recent research has highlighted its ability to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways. This property makes it a potential lead compound for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one is another critical aspect that has been explored in recent studies. Research has indicated that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its development as a drug candidate. Additionally, preliminary toxicological assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical investigations to explore its potential as a treatment option for various cancers.

In conclusion, 3-[(4-Chlorophenyl)amino]-1-(4-methylphenyl)propan-1-one (CAS No. 882748-33-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, contributing to advancements in the treatment of various diseases.